Cas no 34285-39-7 (Pyridinium,3-benzoyl-1-methyl-, iodide (1:1))

• Product Name: Pyridinium,3-benzoyl-1-methyl-, iodide (1:1)
• CAS No: 34285-39-7
• MF: C₁₃H₁₂INO
• MW: 325.144955635071
• CID: 321773
• PubChem ID: 12582431
• Update Time: 2025-04-19

Pyridinium,3-benzoyl-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,3-benzoyl-1-methyl-, iodide (1:1)
• (1-methylpyridin-1-ium-3-yl)-phenylmethanone,iodide
• 1-Methyl-3-benzoyl-pyridiniodid
• 3-benzoyl-1-methylpyridinium iodide
• 3-benzoyl-1-methylpyridinium methiodide
• 3-benzoyl-1-methyl-pyridinium, iodide
• 3-Benzoyl-1-methyl-pyridinium, Jodid
• 3-Benzoyl-N-methylpyridiniumiodid
• N-methyl-(3-benzoyl)-pyridinium iodide
• NSC122823
• DTXSID80503327
• 3-Benzoyl-1-methylpyridin-1-ium iodide
• NSC-122823
• 34285-39-7
• (1-methylpyridin-1-ium-3-yl)-phenylmethanone;iodide

• Inchi： 1S/C13H12NO.HI/c1-14-9-5-8-12(10-14)13(15)11-6-3-2-4-7-11;/h2-10H,1H3;1H/q+1;/p-1
• InChI Key： MYDDSBZHTYDLOQ-UHFFFAOYSA-M
• SMILES： [I-].O=C(C1C=CC=CC=1)C1=CC=C[N+](C)=C1

Computed Properties

• Exact Mass: 324.99600
• Monoisotopic Mass: 324.99636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21Ų

Experimental Properties

• PSA: 20.95000
• LogP: -1.25390